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Compound of Interest

Compound Name: 3-Bromofluorobenzene-13C6

Cat. No.: B12055716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromofluorobenzene-¹³C₆, a stable

isotope-labeled certified reference material (CRM). It is designed to assist researchers in

understanding its applications, sourcing, and the technical specifications critical for its use in

quantitative analysis.

Introduction and Core Applications
3-Bromofluorobenzene-¹³C₆ is the ¹³C-labeled form of 3-Bromofluorobenzene, an aromatic

compound used as an intermediate in the synthesis of pharmaceuticals and pesticides.[1] The

stable isotope-labeled version, where the six carbon atoms of the benzene ring are replaced

with the heavier ¹³C isotope, is a high-purity material primarily used as an internal standard for

quantitative analysis by mass spectrometry (MS).[2][3]

The key applications for this CRM include:

Internal Standard: Its most common use is as an internal standard in analytical methods,

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS). Since it has nearly identical chemical and physical properties to the

unlabeled ("native") analyte but a different mass, it can be added to a sample in a known

quantity to correct for analyte loss during sample preparation and instrumental analysis.
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Isotope Dilution Mass Spectrometry (IDMS): This is a definitive quantitative technique where

the CRM is used to accurately determine the concentration of the native analyte.

Metabolomic Profiling: Employed in studies to trace the metabolic fate of compounds.[3]

Environmental Analysis: Used to ensure accuracy and reliability in residue analysis of food

and environmental samples.[1]

This compound is a synthetic chemical and is not involved in biological signaling pathways.

Suppliers and Technical Data
Several specialized chemical suppliers provide 3-Bromofluorobenzene-¹³C₆ as a certified

reference material. Each supplier provides a Certificate of Analysis (CoA) that details the

specific purity and characterization of their product lot.[4][5][6] The following table summarizes

the key quantitative data available from prominent suppliers.
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Parameter Value Suppliers Citing This Data

CAS Number 1173020-50-2
Eurisotop, MedChemExpress,

BLD Pharm[2][5][7]

Unlabeled CAS Number 1073-06-9
Eurisotop, Chem-Impex,

PubChem[5][6][8]

Molecular Formula Br¹³C₆H₄F
Sigma-Aldrich,

MedChemExpress[2][3]

Molecular Weight 180.95 g/mol
Sigma-Aldrich, Eurisotop,

MedChemExpress[2][3][5]

Isotopic Purity 99 atom % ¹³C Sigma-Aldrich[3]

Isotopic Enrichment 99% Eurisotop[5]

Chemical Purity ≥95% to ≥99% (CP) Eurisotop, Sigma-Aldrich[3][5]

Appearance
Colorless to almost colorless

clear liquid

Chem-Impex (for unlabeled),

TCI (for unlabeled)[6]

Boiling Point 149-151 °C (lit.) Sigma-Aldrich[3]

Density ~1.620 g/mL at 25 °C Sigma-Aldrich[3]

Note: Isotopic enrichment refers to the mole fraction of the specific isotope at the labeled

positions, while chemical purity refers to the percentage of the chemical substance that is the

labeled compound.[9]

Generalized Experimental Protocol: Use as an
Internal Standard
While specific protocols are method-dependent, the following outlines a generalized workflow

for using 3-Bromofluorobenzene-¹³C₆ as an internal standard in a quantitative GC-MS or LC-

MS experiment.

Objective: To accurately quantify the concentration of native 3-Bromofluorobenzene (or a

structurally similar analyte) in a sample matrix (e.g., water, soil, plasma).
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Materials:

3-Bromofluorobenzene-¹³C₆ CRM solution of known concentration (Internal Standard Stock).

Unlabeled 3-Bromofluorobenzene standard of known concentration (Calibration Standard).

Sample for analysis.

Appropriate solvents for extraction and dilution (e.g., Methanol, Ethyl Acetate).

GC-MS or LC-MS system.

Methodology:

Preparation of Calibration Curve Standards:

Create a series of calibration standards by spiking a known amount of the unlabeled

analyte into a clean matrix.

To each calibration standard, add a fixed, known amount of the 3-Bromofluorobenzene-

¹³C₆ internal standard (IS) solution. This ensures the concentration of the IS is constant

across all calibration points.

Sample Preparation:

Measure a precise volume or mass of the unknown sample.

Spike the unknown sample with the same fixed, known amount of the internal standard

solution as used in the calibration standards.

Perform the sample extraction procedure (e.g., liquid-liquid extraction, solid-phase

extraction) to isolate the analyte and internal standard from the matrix.

Concentrate or dilute the extract to a final volume suitable for injection into the analytical

instrument.

Instrumental Analysis:
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Inject the prepared calibration standards and the sample extract into the GC-MS or LC-MS

system.

The mass spectrometer should be operated in a mode that allows for the selective

detection and quantification of the molecular ions or specific fragment ions of both the

native analyte and the ¹³C₆-labeled internal standard.

Data Processing and Quantification:

For each injection (calibrators and sample), calculate the peak area ratio of the analyte to

the internal standard (Analyte Area / IS Area).

Generate a calibration curve by plotting the peak area ratio against the known

concentration of the analyte for the calibration standards.

Using the peak area ratio calculated from the unknown sample, determine its

concentration by interpolating from the calibration curve. The use of the ratio corrects for

variations in injection volume and matrix effects.

Workflow and Structural Visualizations
The following diagrams, generated using DOT language, illustrate the experimental workflow

and the logical relationship of quality control for a certified reference material.
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Figure 1: General Workflow for Quantitative Analysis using an Internal Standard
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Caption: General workflow for quantitative analysis using an internal standard.
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Figure 2: Logical Flow of CRM Certification
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Caption: Logical flow of certified reference material (CRM) certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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